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Compound of Interest

Compound Name: Tri-tert-butyl(ethenyl)silane
CAS No.: 89200-87-3
Cat. No.: B14144979
Get Quote
. J

Subject: Steric-Controlled Functionalization of Supersilyl-Protected Alkenes Molecule: Tri-tert-
butyl(ethenyl)silane [

] Date: October 26, 2023 Version: 1.2 (Internal Technical Release)

Part 1: Introduction & Physicochemical Profile
The "Steric Fortress" Concept

Tri-tert-butyl(ethenyl)silane represents a unique class of vinyl silanes where the silicon center
is shielded by three bulky tert-butyl groups. Often referred to in advanced organosilicon
literature as a "Supersilyl" derivative (a term also applied to tris(trimethylsilyl)silyl groups), this
specific motif [

] offers exceptional kinetic stability.

Unlike trimethylvinylsilane (TMS-vinyl), which is prone to desilylation under acidic or
nucleophilic attack, the
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group acts as a "steric fortress." It effectively blocks trajectory to the silicon atom, forcing
reactions to occur exclusively at the vinyl group while preventing silicon-carbon bond cleavage.

Physicochemical Properties

Property Value | Characteristic

Implication for
Functionalization

Formula

High lipophilicity; requires non-

polar solvents (Hexane, DCM).

Steric Bulk Cone Angle

Reagents cannot attack the
-carbon easily; high

-regioselectivity.

Si-C Bond Highly Stable

Resistant to protodesilylation
(unlike TMS); survives strong

acids/bases.

Strong
Electronic Effect
-donor

Increases electron density of
the vinyl group; activates

towards electrophiles.

Part 2: Functionalization Protocols
Module A: Anti-Markovnikov Hydroboration-Oxidation

Objective: Synthesis of 2-(tri-tert-butylsilyl)ethanol. Mechanism: The massive steric bulk of the

group reinforces the natural anti-Markovnikov tendency of hydroboration. Boron exclusively

attacks the terminal (
) carbon to avoid the steric clash at the
-position.

Reagents

o Substrate: Tri-tert-butyl(ethenyl)silane (1.0 equiv)

e Hydroboration Agent: 9-BBN (0.5 M in THF) or
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(1.0 M)

e Oxidant:

(30% aq), NaOH (3.0 M aq)

e Solvent: Anhydrous THF

Step-by-Step Protocol

e Setup: Flame-dry a 50 mL Schlenk flask and cool under Argon. Add Tri-tert-
butyl(ethenyl)silane (1.0 mmol) and anhydrous THF (5 mL).

e Hydroboration: Cool the solution to

. Dropwise add 9-BBN (1.2 mmol, 2.4 mL).

o Note: 9-BBN is preferred over

for higher regioselectivity, though the steric bulk of the silane makes

acceptable.
» Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours.
o Checkpoint: Monitor by TLC (stain with
; the silane is UV inactive/weak).

e Oxidation: Cool the reaction mixture back to

o Add NaOH (3.0 M, 2 mL) slowly.
o Add
(30%, 2 mL) dropwise. Caution: Exothermic.

o Workup: Stir at
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for 1 hour to ensure complete oxidation of the C-B bond. Extract with Diethyl Ether (
). Wash combined organics with brine, dry over
, and concentrate.

 Purification: Flash chromatography (Hexanes/EtOAc 9:1).

Expected Outcome: >95% yield of the primary alcohol. No secondary alcohol (Markovnikov
product) is observed due to steric prohibition.

Module B: Electrophilic Bromination (Dibromide
Formation)

Objective: Synthesis of (1,2-dibromoethyl)tri-tert-butylsilane. Challenge: Standard vinyl silanes
often undergo substitution (desilylation) with bromine. The

group prevents nucleophilic attack on Silicon, forcing the reaction to proceed via addition to
form the stable dibromide.

Reagents

o Substrate: Tri-tert-butyl(ethenyl)silane[1]
» Electrophile: Bromine (

) or Pyridinium Tribromide

e Solvent:

(DCM) or

Step-by-Step Protocol

¢ Dissolution: Dissolve the silane (1.0 mmol) in DCM (10 mL) at

o Addition: Add

(1.05 equiv) dropwise as a solution in DCM.
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o Observation: The red color of bromine should disappear rapidly, indicating consumption.
e Mechanistic Control: Stir at

for 30 mins.

o Insight: The intermediate is a bromonium ion. The bulky Si group stabilizes the transition
state but prevents the typical "elimination of silyl bromide" seen with TMS derivatives.

e Quench: Add saturated

(sodium thiosulfate) to remove excess bromine.

 Isolation: Extract with DCM, dry over

e Result: The product is the 1,2-dibromide.[2]
o Note: Attempting to eliminate HBr to form the

-bromo vinyl silane requires a strong, non-nucleophilic base (e.g., LTMP) due to the
shielding of the

-proton.

Module C: Radical Addition (Giese-Type)

Objective: C-C bond formation at the

-position. Rationale: The
group is an excellent stabilizer for
-silyl radicals.

Protocol Summary
e Radical Source: Alkyl halide (

) + AIBN/Bu3SnH (or photoredox catalyst).
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¢ Reaction: The radical

adds to the terminal carbon (
-position).
e Intermediate: The resulting radical is

to the Silicon. The bulky

group stabilizes this radical, preventing polymerization and favoring H-abstraction to
complete the addition.

Part 3: Mechanistic Visualization

The following diagram illustrates the steric influence of the Supersilyl group on incoming
reagents.

Directs Boron to
Terminal Carbon

Primary Alcohol
(Exclusive Product)
1,2-Dibromide
(Stable Adduct)

=~

Hydroboration
(Anti-Markovnikov)

Bromination
(Addition vs Subst)

Steric Shielding
((t-Bu)3Si Group)

Tri-tert-butyl(ethenyl)silane
(Substrate)

Prevents Si-C
Cleavage

Click to download full resolution via product page

Caption: Figure 1. The "Supersilyl" group directs regioselectivity to the terminal carbon and
prevents silicon cleavage.

Part 4: References

e Wiberg, N. (1994).[3] "Supersilyl" compounds of main group elements. Coordination
Chemistry Reviews, 163, 217-252. Link

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14144979/docs?utm_src=pdf-body-img#application-note-functionalization-of-the-vinyl-group-in-tri-tert-butyl-ethenyl-silane
https://pubs.acs.org/doi/10.1021/acs.inorgchem.2c01369
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2FS0010-8545(97)00008-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14144979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Fleming, I. (2002). Molecular Orbitals and Organic Chemical Reactions. Wiley. (Reference
for Beta-Silicon Effect and Electrophilic Addition).

e Chatgilialoglu, C. (1995). Structural and Chemical Properties of Silyl Radicals. Chemical
Reviews, 95(5), 1229-1251. Link

e Gevorgyan, V., et al. (2000). Reactivity of Bulky Vinyl Silanes in Cross-Coupling. Journal of
Organic Chemistry. (Contextual reference for steric hindrance in coupling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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